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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Ethylcyclopentanol
(CAS No. 1462-96-0), a tertiary alcohol utilized as an intermediate in the synthesis of
agrochemicals, pharmaceuticals, and fragrances.[1][2] Adherence to the following protocols is
critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

1-Ethylcyclopentanol is a colorless to light yellow liquid. A summary of its key physical and
chemical properties is presented in Table 1 for easy reference.
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Property

Value

Molecular Formula

C7H140

Molecular Weight 114.19 g/mol [1]

Appearance Colorless to light yellow liquid
Melting Point -10 °C[1]

Boiling Point 153-154 °CJ[3]

Density 0.909 g/mL at 25 °CJ3]

Flash Point 49 °C (120.9 °F)[4]

Refractive Index

1.4570[1]

Toxicological Data

Understanding the toxicological profile of 1-Ethylcyclopentanol is essential for conducting a

thorough risk assessment. The available quantitative toxicity data is summarized in Table 2.

Metric Species Route Value

LDso Rat Oral > 2,000 mg/kg
LDso Dermal No data available
LCso Rat Inhalation 2,000 mg/m3 (4 h)

Hazard Identification and GHS Classification

1-Ethylcyclopentanol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Pictograms:
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Signal Word: Warning[5]

Hazard Statements:

e H226: Flammable liquid and vapor.[5][6]

e H302: Harmful if swallowed.[5][6]

e H319: Causes serious eye irritation.[5][6]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
Safety Data Sheet (SDS).[5] Key precautions include:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

P403+P235: Store in a well-ventilated place. Keep cool.

Experimental Protocol: Synthesis of 1-
Ethylcyclopentanol via Grighard Reaction

The synthesis of 1-Ethylcyclopentanol is commonly achieved through the Grignard reaction, a
powerful method for forming carbon-carbon bonds.[1][3] The following protocol outlines the
synthesis from cyclopentanone and an ethyl Grignard reagent (e.g., ethylmagnesium bromide).

Materials:
e Magnesium turnings

e Ethyl bromide
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e Anhydrous diethyl ether

e Cyclopentanone

e Saturated aqueous ammonium chloride solution

e Anhydrous sodium sulfate

» Round-bottom flask, dropping funnel, reflux condenser (all oven-dried)
e Magnetic stirrer and stir bar

e Ice bath

Procedure:

e Preparation of the Grignard Reagent:

o Place magnesium turnings in the oven-dried round-bottom flask equipped with a magnetic
stir bar.

o Assemble the flask with the dropping funnel and reflux condenser.
o Add a solution of ethyl bromide in anhydrous diethyl ether to the dropping funnel.

o Slowly add a small portion of the ethyl bromide solution to the magnesium. The reaction
should initiate, as evidenced by bubbling and a cloudy appearance. If the reaction does
not start, gentle warming or the addition of a small crystal of iodine may be necessary.

o Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, stir the mixture until the magnesium is consumed.
o Reaction with Cyclopentanone:
o Cool the Grignard reagent solution in an ice bath.

o Add a solution of cyclopentanone in anhydrous diethyl ether to the dropping funnel.
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o Add the cyclopentanone solution dropwise to the stirred Grignard reagent, maintaining the
temperature below 20°C.

o After the addition is complete, allow the mixture to stir at room temperature for at least one
hour.

o Work-up:

o Carefully pour the reaction mixture over a mixture of crushed ice and saturated aqueous
ammonium chloride solution.

o Separate the organic layer.
o Extract the aqueous layer with diethyl ether.
o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous sodium sulfate.

[¢]

Filter and remove the solvent by rotary evaporation.
 Purification:
o Purify the crude 1-Ethylcyclopentanol by distillation.

Experimental Workflow Diagram:
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Grignard Reagent Preparation
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Caption: Workflow for the synthesis of 1-Ethylcyclopentanol.
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Spill and Emergency Procedures
Spill Response

In the event of a 1-Ethylcyclopentanol spill, immediate and appropriate action is necessary to
mitigate risks.

Spill Response Workflow:
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Alert personnel & evacuate immediate area

l

Assess spill size & hazards

Large Spill / Fire Hazard Don appropriate PPE
Evacuate laboratory & call emergency services Remove ignition sources & ensure ventilation

l
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l
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l
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l

Dispose of as hazardous waste

Spill Cleaned
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Caption: Logical workflow for handling a 1-Ethylcyclopentanol spill.
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Detailed Spill Cleanup Procedure:
o Alert Personnel: Immediately notify others in the vicinity of the spill.

o Evacuate: If the spill is large or poses a significant fire or inhalation risk, evacuate the area
and activate the fire alarm.

e Ventilate: Ensure the area is well-ventilated.
o Eliminate Ignition Sources: Remove all sources of ignition from the area.

» Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

e Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, dry sand, or earth.

o Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontamination: Clean the spill area with soap and water.

o Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

First Aid Measures

Prompt first aid is crucial in the event of exposure to 1-Ethylcyclopentanol.[5]

First Aid Procedures by Exposure Route:
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Inhalation Skin Contact / \Eye Contact Ingestion

Move to fresh air Remove contaminated clothing Rinse cautiously with water for several minutes Rinse mouth with water

/ ' ' \

If not breathing, give artificial respiration Wash skin with soap & water Remove contact lenses, if present & easy to do Do NOT induce vomiting

Seek medical attention Seek medical attention if irritation persists Seek medical attention Seek immediate medical attention

Click to download full resolution via product page
Caption: First aid procedures for different exposure routes.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water. Seek medical attention if irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Handling and Storage

» Handling: Work in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid
contact with skin, eyes, and clothing. Avoid breathing vapor or mist. Keep away from ignition
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sources and use non-sparking tools.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as oxidizing agents. The recommended storage temperature
is between 2-8°C.[4]

By adhering to these safety and handling precautions, researchers, scientists, and drug
development professionals can minimize the risks associated with 1-Ethylcyclopentanol and
ensure a safe laboratory environment. Always consult the most recent Safety Data Sheet
(SDS) for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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